Cas no 2306261-03-8 (2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid)

• Product Name: 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid
• CAS No: 2306261-03-8
• MF: C₁₅H₁₇F₂NO₄
• MW: 313.296591520309
• CID: 5107526
• Update Time: 2025-06-09

2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,6(1H)-Isoquinolinedicarboxylic acid, 4,4-difluoro-3,4-dihydro-, 2-(1,1-dimethylethyl) ester
• 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid

• Inchi： 1S/C15H17F2NO4/c1-14(2,3)22-13(21)18-7-10-5-4-9(12(19)20)6-11(10)15(16,17)8-18/h4-6H,7-8H2,1-3H3,(H,19,20)
• InChI Key： PNGLSYNRLCIDTN-UHFFFAOYSA-N
• SMILES： C1C2=C(C=C(C(O)=O)C=C2)C(F)(F)CN1C(OC(C)(C)C)=O

Additional information on 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid

Introduction to 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid (CAS No: 2306261-03-8)

2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid, identified by the CAS number 2306261-03-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isoquinoline derivatives, which are well-known for their diverse biological activities and potential applications in drug development. The presence of multiple functional groups, including a tert-butoxycarbonyl (Boc) protecting group, difluorine substituents, and a carboxylic acid moiety, makes this molecule a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The Boc group is strategically incorporated into the molecular structure to protect the amine functionality during synthetic transformations, ensuring selective reactivity and stability. This protective group is particularly valuable in multi-step syntheses where orthogonal functionalization is required. The difluorine substituents at the 4-position of the isoquinoline core introduce unique electronic and steric properties to the molecule, which can influence its binding affinity and pharmacological activity. Such modifications are often employed to enhance metabolic stability and improve pharmacokinetic profiles in drug candidates.

The carboxylic acid group at the 6-position provides a reactive site for further derivatization, enabling the synthesis of more complex molecules through esterification, amidation, or other conjugation strategies. This flexibility makes 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid a valuable building block in the construction of novel bioactive compounds.

In recent years, there has been growing interest in isoquinoline derivatives due to their demonstrated biological activities. These compounds have shown potential in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The structural features of isoquinolines contribute to their ability to interact with biological targets such as enzymes and receptors, making them attractive scaffolds for drug discovery.

One of the most compelling aspects of 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid is its role as a precursor in the synthesis of more complex molecules with enhanced pharmacological properties. Researchers have leveraged this compound to develop novel analogs with improved solubility, bioavailability, and target specificity. For instance, modifications at the difluorine positions have been shown to modulate binding interactions with biological targets, leading to increased efficacy and reduced side effects.

The introduction of difluorine substituents into heterocyclic compounds like isoquinolines has been extensively studied for its impact on molecular properties. Fluorine atoms are known to influence electronic distribution, lipophilicity, and metabolic stability. In particular, C-F bonds exhibit high bond dissociation energies and can enhance binding affinities through dipole interactions with biological targets. This has led to the development of fluorinated isoquinolines as potent inhibitors of various enzymes and receptors involved in disease pathways.

Recent advancements in synthetic methodologies have further facilitated the exploration of isoquinoline derivatives. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of complex isoquinoline frameworks. Additionally, computational chemistry approaches have been employed to predict and optimize the biological activity of these compounds before experimental synthesis.

The Boc protecting group on the amine functionality also plays a crucial role in modern synthetic strategies. It allows for selective deprotection under mild acidic conditions while maintaining stability under neutral or basic environments. This selectivity is particularly important in multi-step syntheses where multiple functional groups need to be manipulated without unintended side reactions.

The carboxylic acid moiety at the 6-position offers additional opportunities for chemical modification. For example, esterification can yield water-soluble derivatives that may improve oral bioavailability or facilitate targeted delivery systems. Alternatively, amidation with biologically active peptides or amino acids can lead to peptidomimetics with enhanced stability and bioactivity.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds like isoquinolines in drug development. Their structural diversity and biological relevance make them ideal candidates for exploring new therapeutic modalities. As research continues to uncover new synthetic methods and pharmacological applications, compounds such as 2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid will undoubtedly play a significant role in shaping future drug discovery efforts.

In conclusion,2-tert-butoxycarbonyl-4,4-difluoro-1,3-dihydroisoquinoline-6-carboxylic acid (CAS No: 2306261-03-8) represents a fascinating compound with broad applications in pharmaceutical chemistry. Its unique structural features—comprising a Boc protected amine group,difluorine substituents, and a carboxylic acid moiety—make it a versatile intermediate for synthesizing novel bioactive molecules. The ongoing research into its pharmacological potential underscores its importance as a building block in drug discovery initiatives aimed at addressing unmet medical needs.